Cas no 1073055-66-9 (4-(2-Nitrophenoxy)piperidine)

• Product Name: 4-(2-Nitrophenoxy)piperidine
• CAS No: 1073055-66-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5251061
• Update Time: 2025-05-20

4-(2-Nitrophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-nitrophenoxy)piperidine
• starbld0041011
• Piperidine, 4-(2-nitrophenoxy)-
• 4-(2-Nitrophenoxy)piperidine

• Inchi： 1S/C11H14N2O3/c14-13(15)10-3-1-2-4-11(10)16-9-5-7-12-8-6-9/h1-4,9,12H,5-8H2
• InChI Key： BAHVOWOITZBNQV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 67.1

Additional information on 4-(2-Nitrophenoxy)piperidine

Comprehensive Overview of 4-(2-Nitrophenoxy)piperidine (CAS No. 1073055-66-9): Properties, Applications, and Industry Insights

4-(2-Nitrophenoxy)piperidine (CAS No. 1073055-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative, characterized by a nitrophenoxy substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₄N₂O₃, and molecular weight of 222.24 g/mol make it a valuable building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders, given the piperidine moiety's prevalence in neuroactive compounds.

The compound's nitro group and ether linkage contribute to its reactivity, enabling diverse transformations such as reduction to amines or participation in nucleophilic aromatic substitution reactions. Recent studies highlight its utility in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for precision therapeutics. Industry trends show increased searches for "piperidine derivatives in drug design" and "nitroaromatic intermediates," reflecting its relevance in modern medicinal chemistry. Environmental stability and solubility data for 4-(2-Nitrophenoxy)piperidine are frequently queried, emphasizing the need for sustainable synthesis protocols.

Analytical characterization of CAS 1073055-66-9 typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for research-grade material. The compound's crystalline form and melting point (reported between 90–95°C) are critical parameters for formulation scientists. Notably, its lipophilicity (LogP ~2.1) makes it suitable for blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research. Patent literature reveals applications in crop protection agents, leveraging its nitro group for selective bioactivity.

Emerging discussions in scientific forums focus on "green chemistry approaches for nitrophenoxy synthesis" and "piperidine scaffold optimization." These align with global initiatives to reduce hazardous byproducts. When handling 4-(2-Nitrophenoxy)piperidine, standard organic laboratory precautions apply, though it doesn't fall under stringent regulatory categories. Suppliers often provide technical datasheets addressing common queries about storage conditions (recommended at 2–8°C under inert atmosphere) and compatibility with common solvents like DMSO and ethanol.

Market analysts note rising demand for CAS 1073055-66-9 from contract research organizations (CROs), particularly for fragment-based drug discovery. The compound's structure-activity relationship (SAR) potential is frequently explored in virtual screening libraries. Academic publications have investigated its role in synthesizing fluorescent probes for cellular imaging, tapping into the booming bioimaging sector. Such multidisciplinary applications underscore why search terms like "nitrophenoxy piperidine applications" and "1073055-66-9 supplier" show consistent growth in scientific databases.

Innovative delivery systems utilizing 4-(2-Nitrophenoxy)piperidine derivatives are being patented for controlled-release formulations, responding to industry needs for enhanced pharmacokinetic profiles. Computational chemistry studies predict favorable ADMET properties for related analogs, driving further interest. As regulatory bodies emphasize ICH Q3D elemental impurity guidelines, manufacturers of this compound now routinely provide heavy metal analysis certificates—a detail increasingly requested in procurement specifications.

The future trajectory for 4-(2-Nitrophenoxy)piperidine research appears robust, with particular momentum in catalysis and material science applications. Its nitro group's redox activity is being harnessed in developing smart materials, while the piperidine ring's conformational flexibility aids in molecular recognition systems. These cutting-edge directions complement traditional pharmaceutical uses, making CAS 1073055-66-9 a compound of enduring interdisciplinary value.